Cas no 1333945-87-1 (2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one)

• Product Name: 2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
• CAS No: 1333945-87-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5217347
• PubChem ID: 68248622
• Update Time: 2025-05-25

2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
• 2,3-Dimethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

• Inchi： 1S/C9H13N3O/c1-6-11-8-3-4-10-5-7(8)9(13)12(6)2/h10H,3-5H2,1-2H3
• InChI Key： VQWXRWCCOODQSB-UHFFFAOYSA-N
• SMILES： O=C1C2CNCCC=2N=C(C)N1C

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 44.7

Additional information on 2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one

2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one: A Comprehensive Overview

The compound CAS No. 1333945-87-1, also known as 2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrahydropyridopyrimidinones, which are known for their unique structural features and versatile chemical properties. The molecule's structure is characterized by a fused bicyclic system comprising a pyrido[4,3-d]pyrimidine ring system with a tetrahydro substitution pattern at positions 5 to 8. Additionally, the presence of methyl groups at positions 2 and 3 introduces steric and electronic effects that can influence its reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the fused bicyclic system. This method not only enhances the yield but also ensures high purity of the final product. Another promising strategy is the application of microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality. These developments underscore the growing interest in this compound as a valuable building block for further chemical transformations.

The structural uniqueness of 2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one makes it an attractive candidate for exploring its potential in drug discovery. Recent studies have highlighted its ability to modulate key biological targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease progression. Furthermore, its ability to cross the blood-brain barrier (BBB) suggests promising therapeutic potential in central nervous system (CNS) disorders.

Beyond its pharmacological applications, this compound has also garnered attention in materials science due to its unique electronic properties. Studies conducted at leading research institutions have explored its use as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The molecule's planar structure and conjugated π-system contribute to its excellent charge transport properties, making it a strong candidate for applications in organic electronics.

In terms of environmental impact and sustainability, researchers have investigated the eco-friendly synthesis of CAS No. 1333945-87-1. Green chemistry approaches such as solvent-free reactions and catalytic systems have been employed to minimize waste generation and reduce energy consumption during synthesis. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

Looking ahead, the future of this compound lies in further exploration of its biological activity profiles and optimization for specific therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. Additionally, advancements in computational chemistry tools will play a pivotal role in predicting the compound's behavior under various conditions and designing analogs with enhanced properties.

In conclusion,2,3-Dimethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one represents a fascinating molecule with multifaceted applications across diverse scientific domains. Its structural complexity coupled with versatile functional groups positions it as a valuable asset for both academic research and industrial development. As ongoing studies continue to unravel its potential applications and mechanisms of action,CAS No. 1333945-87-1 is poised to make significant contributions to advancing science and technology.